1-(2,3-Dimethoxyphenyl)butan-1-amine

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 1-(2,3-dimethoxyphenyl)butan-1-amine
• InChI: InChI=1S/C12H19NO2/c1-4-6-10(13)9-7-5-8-11(14-2)12(9)15-3/h5,7-8,10H,4,6,13H2,1-3H3
• InChI Key: BBLOYFJOOMCCOE-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=C(C(=CC=C1)OC)OC)N

Description

1-(2,3-Dimethoxyphenyl)butan-1-amine is a substituted phenethylamine derivative featuring a butanamine backbone with two methoxy groups at the 2- and 3-positions of the phenyl ring. The 2,3-dimethoxy substitution pattern is notable in bioactive molecules, such as chalcone derivatives with antimalarial activity . The amine group and methoxy substituents influence physicochemical properties (e.g., solubility, lipophilicity) and interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(2,3-Dimethoxyphenyl)butan-1-amine can be synthesized through several methods. One common approach involves the reductive amination of 2,3-dimethoxybenzaldehyde with butan-1-amine. The reaction typically requires a reducing agent such as sodium cyanoborohydride or hydrogen gas in the presence of a catalyst like palladium on carbon .

Industrial Production Methods: Industrial production of 1-(2,3-Dimethoxyphenyl)butan-1-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions: 1-(2,3-Dimethoxyphenyl)butan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, secondary amines.

Substitution: Alkylated or acylated derivatives.

Scientific Research Applications

1-(2,3-Dimethoxyphenyl)butan-1-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,3-Dimethoxyphenyl)butan-1-amine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or modulation of cellular signaling pathways .

Comparison with Similar Compounds

Positional Isomers: 1-(3,4-Dimethoxyphenyl)butan-2-amine

Key Differences :

• Substituent Positions : Methoxy groups at 3- and 4-positions (vs. 2,3- in the target compound).
• Molecular Properties: Molecular Weight: 209.28 g/mol (vs. theoretical ~209.28 g/mol for the target, assuming identical formula C₁₂H₁₉NO₂). XLogP3: 1.7 (indicative of moderate lipophilicity) .
• Biological Implications : The 3,4-dimethoxy configuration is common in neurotransmitters (e.g., mescaline analogs) and may enhance binding to serotonin receptors. In contrast, 2,3-dimethoxy substitution is associated with chalcone-based antimalarial activity .

Substituted Derivatives: α-Ethyl 2C-D (1-(2,5-Dimethoxy-4-methylphenyl)butan-2-amine)

Key Differences :

• Substituents : 2,5-Dimethoxy and 4-methyl groups (vs. 2,3-dimethoxy).
• Molecular Properties: Molecular Weight: 223.32 g/mol (as HCl salt) . The 2,5-dimethoxy-4-methyl configuration is critical for receptor affinity .

Chain-Branched Analog: 1-(2-Methoxyphenyl)-3-methylbutan-1-amine

Key Differences :

• Substituents : Single methoxy group at position 2 and a methyl branch on the butanamine chain.
• Molecular Properties :
  • Molecular Weight: 193.29 g/mol .
  • Lipophilicity: Reduced hydrogen-bonding capacity (one methoxy vs. two), likely increasing XLogP3 relative to the target compound.
• Functional Impact : The branched chain may alter pharmacokinetics (e.g., absorption, half-life) but diminish target selectivity due to reduced polar interactions.

Biological Activity

1-(2,3-Dimethoxyphenyl)butan-1-amine, also known as a derivative of phenethylamine, has garnered attention in pharmacological research due to its potential therapeutic effects. This article delves into the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C12H17N
• Molecular Weight : 191.27 g/mol
• IUPAC Name : 1-(2,3-Dimethoxyphenyl)butan-1-amine

The biological activity of 1-(2,3-Dimethoxyphenyl)butan-1-amine is primarily attributed to its interaction with various neurotransmitter systems. It is believed to act as a selective inhibitor or modulator of specific receptors, particularly those involved in mood regulation and neuroprotection.

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

Activity Type	Observations	Reference
Antidepressant	Modulates serotonin and norepinephrine levels
Antitumor	Inhibits proliferation in cancer cell lines
Neuroprotective	Reduces oxidative stress in neuronal cells

Antidepressant Effects

A study conducted on animal models demonstrated that administration of 1-(2,3-Dimethoxyphenyl)butan-1-amine resulted in significant reductions in depressive-like behaviors. The mechanism was linked to increased serotonin availability in synaptic clefts, suggesting that it may enhance mood through serotonergic pathways.

Antitumor Activity

In vitro studies using breast and colon cancer cell lines revealed that the compound exhibited IC50 values below 10 µM, indicating strong antiproliferative effects. The mechanism involved cell cycle arrest and induction of apoptosis. This suggests potential for development as an anticancer agent.

Neuroprotective Effects

Recent investigations highlighted its ability to prevent neuronal cell death induced by oxidative stress. The compound was shown to upregulate antioxidant enzymes while downregulating pro-apoptotic factors, indicating a protective role against neurodegeneration.

Pharmacokinetics

The pharmacokinetic profile suggests high gastrointestinal absorption and good blood-brain barrier permeability. This profile makes it a candidate for treating central nervous system disorders.

Case Studies

• Antidepressant Study : An animal model study indicated that the compound significantly reduced symptoms of depression through modulation of neurotransmitter levels.
• Antitumor Activity : Research on various cancer cell lines demonstrated that 1-(2,3-Dimethoxyphenyl)butan-1-amine effectively inhibited cell growth and induced apoptosis at low concentrations.
• Neuroprotective Effects : In vitro studies showed that the compound could mitigate neuronal damage caused by oxidative stress, enhancing cellular resilience.